Cas no 83859-70-5 (Pentanamide, 2-(benzoyloxy)-N-(1,1-dimethylethyl)-)

• Product name: Pentanamide, 2-(benzoyloxy)-N-(1,1-dimethylethyl)-
• CAS No: 83859-70-5
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 1813163
• PubChem ID: 12794721

Pentanamide, 2-(benzoyloxy)-N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 2-(benzoyloxy)-N-(1,1-dimethylethyl)-
• [1-(tert-butylamino)-1-oxopentan-2-yl] benzoate
• 83859-70-5
• 1-(tert-Butylamino)-1-oxopentan-2-yl benzoate
• DTXSID90510087

• Inchi： InChI=1S/C16H23NO3/c1-5-9-13(14(18)17-16(2,3)4)20-15(19)12-10-7-6-8-11-12/h6-8,10-11,13H,5,9H2,1-4H3,(H,17,18)
• InChI Key： RWLGLTFIRFUGTD-UHFFFAOYSA-N
• SMILES： CCCC(C(=O)NC(C)(C)C)OC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų